Cas no 2138038-69-2 (Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-)

• Product Name: Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-
• CAS No: 2138038-69-2
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5301929
• Update Time: 2025-05-23

Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]acetamide
• Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-

• Inchi： 1S/C10H12FNO2/c1-7(13)12-3-2-8-4-9(11)6-10(14)5-8/h4-6,14H,2-3H2,1H3,(H,12,13)
• InChI Key： DOAWSSPLWVITCN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCNC(C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3

Additional information on Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-

Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]- (CAS No. 2138038-69-2): A Comprehensive Overview

Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]- (CAS No. 2138038-69-2) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This acetamide derivative features a unique fluorinated and hydroxylated phenyl group attached to an ethyl chain, making it a promising candidate for various therapeutic applications. The compound's structure and properties have been the subject of numerous studies, highlighting its potential in drug development and biological research.

The chemical structure of Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]- is characterized by its fluorine atom and hydroxyl group, which are known to influence the compound's pharmacological properties. The presence of these functional groups can enhance the compound's solubility, stability, and bioavailability, making it an attractive target for drug design. Recent research has focused on understanding the mechanism of action of this compound and its potential therapeutic effects in various diseases.

In the context of medicinal chemistry, Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]- has shown promising results in preclinical studies. Studies have demonstrated its potential as an anti-inflammatory agent, with significant activity against inflammatory markers such as TNF-α and IL-6. Additionally, the compound has exhibited antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

One of the key areas of research involving Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]- is its role in neurodegenerative diseases. Preclinical studies have suggested that this compound may have neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) has been a subject of interest. The presence of the fluorine atom and hydroxyl group may enhance its permeability through the BBB, allowing it to reach target sites in the brain more effectively. This property is crucial for developing drugs that can treat central nervous system (CNS) disorders.

In addition to its potential therapeutic applications, Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]- has also been studied for its use as a tool compound in biological research. Its unique chemical structure makes it a valuable probe for investigating the role of specific functional groups in biological processes. For example, researchers have used this compound to study the effects of fluorination on protein-ligand interactions and enzyme inhibition.

The synthesis of Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]- involves several steps, including the preparation of the fluorinated phenol intermediate and subsequent coupling with an appropriate amine derivative. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

From a safety perspective, while no specific toxicological data is available for Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]-, general guidelines for handling acetamides should be followed to ensure safe laboratory practices. Researchers should be aware of potential skin and eye irritation and take appropriate precautions when working with this compound.

In conclusion, Acetamide, N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]- (CAS No. 2138038-69-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation into its therapeutic potential and use as a tool compound in biological research. As ongoing studies continue to uncover new insights into this compound's mechanisms of action and safety profile, it is likely to play an increasingly important role in the development of novel therapies for various diseases.